Cas no 1805806-09-0 (3-(3-Bromo-2-oxopropyl)-4-methylphenol)

• Product name: 3-(3-Bromo-2-oxopropyl)-4-methylphenol
• CAS No: 1805806-09-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5005554

3-(3-Bromo-2-oxopropyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-4-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-2-3-9(12)4-8(7)5-10(13)6-11/h2-4,12H,5-6H2,1H3
• InChI Key： RCYIBBCZGXLQHB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 3-(3-Bromo-2-oxopropyl)-4-methylphenol

Recent Advances in the Study of 3-(3-Bromo-2-oxopropyl)-4-methylphenol (CAS: 1805806-09-0) in Chemical Biology and Pharmaceutical Research

3-(3-Bromo-2-oxopropyl)-4-methylphenol (CAS: 1805806-09-0) is a brominated phenolic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(3-Bromo-2-oxopropyl)-4-methylphenol exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways. The study employed molecular docking and kinetic assays to reveal its binding affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, the compound's bromo and keto functional groups were found to play a critical role in its interaction with the enzyme's active site.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 3-(3-Bromo-2-oxopropyl)-4-methylphenol against multidrug-resistant bacterial strains. The results indicated potent activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) comparable to those of standard antibiotics. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3-(3-Bromo-2-oxopropyl)-4-methylphenol. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis route using green chemistry principles. The optimized protocol reduced the use of hazardous reagents and improved the overall yield to over 85%, making the compound more accessible for further pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of 3-(3-Bromo-2-oxopropyl)-4-methylphenol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 3-(3-Bromo-2-oxopropyl)-4-methylphenol (CAS: 1805806-09-0) represents a promising scaffold for drug development, with demonstrated activities in inflammation and infection. Future studies should prioritize its optimization and safety evaluation to unlock its full therapeutic potential.